Cas no 99558-53-9 (Methyl 6-cyano-2-hydroxy-1-naphthoate)

• Product Name: Methyl 6-cyano-2-hydroxy-1-naphthoate
• CAS No: 99558-53-9
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 1094133
• PubChem ID: 13439059
• Update Time: 2025-04-20

Methyl 6-cyano-2-hydroxy-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-hydroxy-1-naphthoate
• methyl 6-cyano-2-hydroxynaphthalene-1-carboxylate
• SCHEMBL7561641
• Methyl6-cyano-2-hydroxy-1-naphthoate
• GEBDCLJTFZSURF-UHFFFAOYSA-N
• 99558-53-9
• 6-cyano-1-methoxycarbonyl-2-naphthol

• Inchi： 1S/C13H9NO3/c1-17-13(16)12-10-4-2-8(7-14)6-9(10)3-5-11(12)15/h2-6,15H,1H3
• InChI Key： GEBDCLJTFZSURF-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=C(C#N)C=CC2=C1C(=O)OC

Computed Properties

• Exact Mass: 227.058243149g/mol
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives